Cas no 1670273-30-9 (tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate
• CAS No: 1670273-30-9
• MF: C₁₅H₂₆F₃NO₄S
• MW: 373.431454181671
• CID: 5210415
• Update Time: 2026-03-06

tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2-(3-((3,3,3-trifluoropropyl)sulfonyl)propyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C15H26F3NO4S/c1-14(2,3)23-13(20)19-9-4-6-12(19)7-5-10-24(21,22)11-8-15(16,17)18/h12H,4-11H2,1-3H3/t12-/m1/s1
• InChI Key： OXTXRGAXKDTPJU-GFCCVEGCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1CCCS(CCC(F)(F)F)(=O)=O

Additional information on tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate

Introduction to tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate and Its Significance in Modern Chemical Biology

tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate, with the CAS number 1670273-30-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including the trifluoropropanesulfonyl moiety and the pyrrolidine core, positions this compound as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural composition of tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate is meticulously designed to exhibit specific biological activities. The presence of the trifluoropropanesulfonyl group introduces a high degree of lipophilicity and electronic modulation, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. This feature is particularly relevant in the context of modern drug design, where optimizing bioavailability and target interaction is paramount. The pyrrolidine ring, on the other hand, serves as a scaffold that can be readily modified to enhance binding affinity to biological targets.

In recent years, there has been a growing emphasis on the development of chiral compounds in pharmaceutical research. The (2R) configuration specified in the name underscores the importance of stereochemistry in determining the efficacy and safety of therapeutic agents. Chiral drugs often exhibit distinct biological responses depending on their optical isomers, making the precise control of stereochemistry a critical aspect of drug development. The synthesis and characterization of tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate contribute to this ongoing effort to harness the full potential of stereoselective chemistry in medicine.

The trifluoropropanesulfonyl group is particularly noteworthy for its ability to modulate protein-protein interactions and enzyme activity. This functionality has been extensively studied in the context of protease inhibition, where trifluoromethyl-substituted sulfonyl groups are known to enhance binding affinity and selectivity. The incorporation of this moiety into tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate suggests that it may possess inhibitory properties against certain enzymes or receptors relevant to human health and disease. Such properties make it a valuable tool for investigating novel therapeutic strategies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with tailored biological activities. The structural features of tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate, including its chirality and electronic distribution, can be effectively modeled using state-of-the-art software. These models help predict how the compound will interact with biological targets such as enzymes and receptors, providing insights into its potential therapeutic applications.

The synthesis of complex molecules like tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate requires sophisticated synthetic methodologies that ensure high yield and purity. Modern synthetic techniques often involve multi-step reactions with precise control over reaction conditions. The use of advanced catalysts and protecting groups allows for the efficient construction of intricate molecular frameworks while minimizing unwanted side reactions. These advancements have significantly improved the accessibility of complex molecules for research purposes.

In conclusion,tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate represents a fascinating compound with potential applications in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges. As research continues to uncover new insights into molecular interactions and drug mechanisms,tert-butyl (2R)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine-1-carboxylate may play a significant role in shaping the future of medicinal chemistry.